Cas no 1806039-67-7 (3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide
• CAS No: 1806039-67-7
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4807759
• Update Time: 2025-10-29

3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-5(8)6(15(11,13)14)4(2-12-3)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： LSSSWENYGZVINS-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC=C(C(F)F)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide

Introduction to 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide (CAS No. 1806039-67-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide, identified by the chemical abstracts service number 1806039-67-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine sulfonamide class, a family of molecules widely recognized for their diverse pharmacological properties and potential therapeutic applications. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and a methyl group, alongside the sulfonamide moiety, endows this molecule with unique electronic and steric properties that make it a valuable scaffold for drug discovery and molecular research.

The chloro and difluoromethyl substituents are particularly noteworthy as they are frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The chloro group can serve as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through nucleophilic substitution reactions. Meanwhile, the difluoromethyl group is known for its ability to enhance metabolic stability by resisting oxidative degradation and improving binding interactions with biological targets. These features make 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide a promising candidate for developing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of this compound's potential applications. Studies have demonstrated that pyridine sulfonamides exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide suggests that it may interact with various biological targets, making it a versatile tool for investigating molecular mechanisms and developing new treatments.

In the realm of drug discovery, sulfonamides are well-documented for their role as pharmacophores in numerous approved drugs. For instance, they are key components in antibiotics like sulfamethoxazole and in nonsteroidal anti-inflammatory drugs (NSAIDs). The incorporation of structural elements such as the chloro group and the difluoromethyl moiety into sulfonamide derivatives has been shown to enhance their efficacy and selectivity. This has led to increased interest in exploring related compounds like 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide for potential therapeutic use.

One particularly exciting area of research involves the use of this compound as an intermediate in the synthesis of more complex molecules with targeted biological activities. Researchers have leveraged its reactive sites to develop novel scaffolds that exhibit improved pharmacokinetic profiles or enhanced binding affinity to specific enzymes or receptors. For example, modifications involving the chloro group have been used to introduce additional functional handles, allowing for further derivatization into molecules with tailored properties.

The difluoromethyl group is another critical feature that has been extensively studied in recent years. Its ability to improve metabolic stability has made it a preferred choice in drug design. By incorporating this moiety into molecules like 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide, researchers aim to develop compounds that exhibit longer half-lives and reduced susceptibility to enzymatic degradation. This can lead to more effective treatments with fewer side effects.

Furthermore, computational modeling techniques have been instrumental in understanding the interactions between this compound and biological targets. Molecular docking studies have revealed that the sulfonamide moiety can engage with various protein binding pockets, suggesting potential applications in modulating enzyme activity or receptor function. These insights have guided the design of more potent derivatives with improved therapeutic efficacy.

The versatility of 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide extends beyond its role as a drug intermediate. It has also been utilized as a building block in materials science and agrochemical research. Its unique structural features make it suitable for designing novel polymers or ligands that exhibit specific chemical or physical properties. This interdisciplinary approach highlights the broad utility of this compound across multiple scientific domains.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide (CAS No. 1806039-67-7) represents a fascinating molecule with significant potential in chemical biology and medicinal chemistry. Its structural features, including the chloro, difluoromethyl, and sulfonamide moieties, make it a valuable scaffold for developing novel therapeutic agents with improved pharmacokinetic profiles and enhanced binding affinity to biological targets. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a tool for scientific exploration and innovation.